![molecular formula C13H18N2O2 B8265094 tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate](/img/structure/B8265094.png)
tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate
Overview
Description
Tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Naphthyridine Derivatives
tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate plays a key role in the synthesis of various naphthyridine derivatives. One study reports a catalyst-free method for synthesizing naphtho[1,6]naphthyridine derivatives using tert-butyl 2,4-dioxopiperidine-1-carboxylate, a related compound, indicating its potential in creating complex organic structures (Mu et al., 2015). Similarly, another research utilized tert-butyl 2,4-dioxopiperidine-1-carboxylate in the combinatorial synthesis of fused tetracyclic heterocycles, demonstrating its versatility in creating bioactive molecules (Li et al., 2013).
Intermediate for Anticancer Drugs
An important application of tert-butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate is as an intermediate in the synthesis of small molecule anticancer drugs. A study highlighted its role in producing compounds like tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, which are crucial for developing novel anticancer agents (Zhang et al., 2018).
Enantioselective Fluorescence Sensing
This compound is also instrumental in enantioselective fluorescence sensing. A study utilized a related compound, 1,8-Bis(3-tert-butyl-9-acridyl)naphthalene N, N'-dioxide, for creating a highly fluorescent scandium complex capable of enantioselective sensing of chiral amino alcohols, showcasing its potential in analytical applications (Liu, Pestano, & Wolf, 2008).
Antimycobacterial Activities
Another notable application is in antimycobacterial agents. A study synthesized various 1,8-naphthyridine-3-carboxylic acids, including derivatives with tert-butyl groups, exhibiting significant antimycobacterial activities in vitro and in vivo against strains of Mycobacterium tuberculosis (Sriram et al., 2007).
Water Oxidation Catalysts
Research also points to the use of tert-butyl substituted naphthyridine derivatives in water oxidation catalysis. A study described the synthesis of Ru complexes with a ligand derived from tert-butyl-substituted naphthyridine, demonstrating their efficiency in oxygen evolution, an essential reaction in water-splitting technologies (Zong & Thummel, 2005).
properties
IUPAC Name |
tert-butyl 3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)15-9-5-6-10-11(15)7-4-8-14-10/h4,7-8H,5-6,9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYTGMXKBWKMKNW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2=C1C=CC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.